Cas no 6575-14-0 (Benzonitrile, 2,6-diethyl-)

• Product Name: Benzonitrile, 2,6-diethyl-
• CAS No: 6575-14-0
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• CID: 397335
• PubChem ID: 15583174
• Update Time: 2025-04-19

Benzonitrile, 2,6-diethyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2,6-diethyl-
• 2,6-diethylbenzonitrile
• DTXSID20574894
• 6575-14-0
• SCHEMBL9712661

• MDL： MFCD18917128
• Inchi： 1S/C11H13N/c1-3-9-6-5-7-10(4-2)11(9)8-12/h5-7H,3-4H2,1-2H3
• InChI Key： CJMUUZJMEHARSF-UHFFFAOYSA-N
• SMILES： N#CC1C(=CC=CC=1CC)CC

Computed Properties

• Exact Mass: 159.10489
• Monoisotopic Mass: 159.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79